5-{[benzyl(methyl)amino]methyl}-N-(2,6-difluorobenzyl)-3-isoxazolecarboxamide

• IUPAC Name: 5-[[benzyl(methyl)amino]methyl]-N-[(2,6-difluorophenyl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H19F2N3O2/c1-25(12-14-6-3-2-4-7-14)13-15-10-19(24-27-15)20(26)23-11-16-17(21)8-5-9-18(16)22/h2-10H,11-13H2,1H3,(H,23,26)
• InChI Key: IRUPERRFSIKFNN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2=CC(=NO2)C(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C20H19F2N3O2
• Molecular Weight: 371.4 g/mol

Description

The compound “5-{[benzyl(methyl)amino]methyl}-N-(2,6-difluorobenzyl)-3-isoxazolecarboxamide” is a complex organic molecule. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. It also has a benzyl group and a methylamino group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The isoxazole ring, benzyl group, and methylamino group would all contribute to its structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties would be determined by the compound’s molecular structure.